Cas no 1805211-31-7 (2-Amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805211-31-7
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4853019
• Update Time: 2025-10-29

2-Amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-2-6-5(7(10)11)1-4(3-12)14-8(6)13/h1,7H,2H2,(H2,13,14)
• InChI Key： OWJMHJJBBMUXHN-UHFFFAOYSA-N
• SMILES： ClCC1C(N)=NC(C#N)=CC=1C(F)F

Computed Properties

• Exact Mass: 217.022
• Monoisotopic Mass: 217.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine

Professional Introduction to 2-Amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine (CAS No. 1805211-31-7)

2-Amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine, identified by its CAS number 1805211-31-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a pyridine core with multiple functional groups, exhibits a unique combination of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine incorporates several key functional groups, including an amino group, a chloromethyl group, a cyano group, and a difluoromethyl group. These groups contribute to the compound's reactivity and its potential utility in drug discovery and development. The presence of the amino group allows for further derivatization through amide or urea bond formation, while the chloromethyl group can participate in nucleophilic addition reactions. The cyano group introduces a polar character to the molecule, enhancing its solubility in polar solvents, and the difluoromethyl group can influence metabolic stability and binding affinity in biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of 2-amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine has been investigated for its role in developing novel therapeutic agents. For instance, studies have shown that pyridine-based compounds can interact with various biological targets, including enzymes and receptors, making them promising candidates for treating a range of diseases such as cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 2-amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. For example, modifications of the amino and chloromethyl groups have led to the development of compounds with improved binding affinity and selectivity for specific biological targets. Additionally, the incorporation of the cyano and difluoromethyl groups has been shown to modulate metabolic pathways and enhance drug-like characteristics.

The synthesis of 2-amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the amino, chloromethyl, cyano, and difluoromethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to achieve high yields and purity.

The chemical properties of 2-amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine also make it an attractive candidate for material science applications. For instance, its ability to form stable complexes with metals has been explored in catalysis and coordination chemistry. Furthermore, its solubility profile allows for its use in various solvents, making it suitable for diverse applications in chemical synthesis.

In conclusion, 2-amino-3-(chloromethyl)-6-cyano-4-(difluoromethyl)pyridine (CAS No. 1805211-31-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.